Cas no 1444746-97-7 (4-(2-bromo-6-methoxyphenyl)morpholine)

• Product Name: 4-(2-bromo-6-methoxyphenyl)morpholine
• CAS No: 1444746-97-7
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 2106419
• Update Time: 2023-11-19

4-(2-bromo-6-methoxyphenyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-methoxyphenyl)morpholine
• CID 121218543
• Morpholine, 4-(2-bromo-6-methoxyphenyl)-

• Inchi： 1S/C11H14BrNO2/c1-14-10-4-2-3-9(12)11(10)13-5-7-15-8-6-13/h2-4H,5-8H2,1H3
• InChI Key： MVDSHYYDEWZYIA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1N1CCOCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 21.7

Experimental Properties

• Density: 1.410±0.06 g/cm3(Predicted)
• Boiling Point: 358.6±42.0 °C(Predicted)
• pka: 5.32±0.40(Predicted)